1-(2-Methylbenzyl)piperidin-3-amine hydrochloride

• IUPAC Name: 1-[(2-methylphenyl)methyl]piperidin-3-amine;hydrochloride
• InChI: InChI=1S/C13H20N2.ClH/c1-11-5-2-3-6-12(11)9-15-8-4-7-13(14)10-15;/h2-3,5-6,13H,4,7-10,14H2,1H3;1H
• InChI Key: ZPTWQEPJZSAPIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2CCCC(C2)N.Cl
• Molecular Formula: C13H21ClN2
• Molecular Weight: 240.77 g/mol
• CAS RN: 1289385-62-1

Description

“1-(2-Methylbenzyl)piperidin-3-amine hydrochloride” is a chemical compound with the linear formula C14H23N2Cl1. It is sold in solid form.

Molecular Structure Analysis

The molecular structure of “1-(2-Methylbenzyl)piperidin-3-amine hydrochloride” is represented by the linear formula C14H23N2Cl1.

Physical And Chemical Properties Analysis

The compound is sold in solid form. Other specific physical and chemical properties were not found in the available sources.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of β-Aminoketones : The Mannich reaction involving (1-adamantyl)acetone, paraformaldehyde, and secondary amine hydrochlorides, including piperidine, was used to synthesize 4-(1-Adamantyl)-1-aminobutan-3-one hydrochlorides. This demonstrates the compound's role in producing complex aminoketones through Mannich reactions (Makarova, Moiseev, & Zemtsova, 2002).

• Synthesis and Conformational Analysis : The compound plays a critical role in the synthesis and conformational analysis of piperidine analogs, showcasing its importance in structural chemistry and molecular design (Kim, Oh, Zee, & Jung, 2007).

• Crystal Structure Analysis : The compound's derivatives have been used in the analysis of crystal structures, enhancing our understanding of molecular conformations and stability (Ribet et al., 2005).

• Bioactivity Studies : Research involving similar compounds has focused on understanding their bioactivity, particularly in the context of inhibiting fungal activities, underscoring the potential biomedical applications of such compounds (Xue Si-jia, 2011).

• Synthesis of Pharmaceutical Intermediates : It is an important intermediate in the synthesis of medications like Repaglinide, indicating its value in pharmaceutical manufacturing (Liu, Huang, & Zhang, 2011).

• Development of Dual Inhibitors : The compound has been instrumental in the creation of cholinesterase and monoamine oxidase dual inhibitors, showing its significance in developing treatments for neurological conditions (Bautista-Aguilera et al., 2014).

• Electrochemical Studies : It's derivatives have been examined for their redox properties, highlighting its role in electrochemistry research (Meghdadi et al., 2008).

Safety and Hazards

The compound is classified as an eye irritant (Hazard Statements: H319) according to Sigma-Aldrich. Further safety and hazard information was not available in the sources I found.